
ML115 in DMSO: A Technical Guide to Solubility
and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML115

Cat. No.: B159115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of ML115 in a

laboratory setting, with a specific focus on its solubility and stability in Dimethyl Sulfoxide

(DMSO). Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for ML115?

A1: DMSO is the recommended solvent for preparing stock solutions of ML115 due to its ability

to dissolve the compound at high concentrations.

Q2: How should I prepare a stock solution of ML115 in DMSO?

A2: To prepare a stock solution, weigh the desired amount of ML115 powder and add the

calculated volume of DMSO to achieve the target concentration. It is recommended to vortex or

sonicate the solution to ensure complete dissolution. For example, to make a 10 mM stock

solution, you would dissolve 3.227 mg of ML115 in 1 mL of DMSO.

Q3: My ML115 solution in DMSO appears to have precipitated. What should I do?

A3: Precipitation can occur, especially after freeze-thaw cycles or if the solution is not stored

properly. Gently warm the solution to 37°C and vortex or sonicate until the precipitate
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redissolves. Always visually inspect the solution for clarity before use.

Q4: What are the recommended storage conditions for ML115 stock solutions in DMSO?

A4: ML115 stock solutions in DMSO should be stored at -20°C or -80°C.[1] For long-term

storage, -80°C is preferable.[1] Avoid repeated freeze-thaw cycles by aliquoting the stock

solution into smaller, single-use volumes.

Q5: How long is an ML115 stock solution in DMSO stable?

A5: When stored at -80°C, ML115 in solvent is stable for at least one year.[1] As a powder, it is

stable for at least two years when stored at -20°C.[2]
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Issue Possible Cause Troubleshooting Steps

Compound will not fully

dissolve in DMSO.

Insufficient solvent volume or

incomplete mixing.

1. Ensure the correct volume

of DMSO has been added for

the desired concentration. 2.

Vortex the solution for several

minutes. 3. If dissolution is still

incomplete, sonication is

recommended.[1]

Precipitate forms after diluting

the DMSO stock solution in

aqueous media.

The compound has lower

solubility in aqueous solutions.

1. This is a common

occurrence. Try vortexing or

sonicating the diluted solution.

2. Consider a serial dilution

approach to minimize rapid

changes in solvent polarity.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling.

1. Prepare fresh stock

solutions from powder. 2. Avoid

repeated freeze-thaw cycles of

stock solutions by preparing

aliquots. 3. Visually inspect the

solution for any signs of

precipitation or color change

before each use.

Quantitative Data Summary
The solubility of ML115 in DMSO has been reported by various suppliers. The data is

summarized in the table below for easy comparison.
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Supplier Solubility in DMSO (mg/mL) Solubility in DMSO (mM)

TargetMol 12.5 38.73

MOLNOVA 20 61.97

Cayman Chemical 16 -

ChemicalBook 16 -

Note: The actual solubility may exhibit slight batch-to-batch variations.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of ML115
in DMSO
Materials:

ML115 powder (Molecular Weight: 322.74 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated balance

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of ML115:

For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 322.74

g/mol * 1000 mg/g = 3.227 mg

Weighing the compound:
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Carefully weigh out 3.227 mg of ML115 powder and place it in a sterile microcentrifuge

tube.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ML115 powder.

Cap the tube securely and vortex the solution until the powder is completely dissolved.

If necessary, place the tube in a sonicator bath for a few minutes to aid dissolution.

Storage:

For immediate use, the solution can be kept at room temperature.

For short-term storage, store at -20°C.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -80°C to minimize freeze-thaw cycles.
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Stock Solution Preparation

Storage
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Caption: Workflow for ML115 stock solution preparation and use.
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Precipitate Observed in DMSO Stock?

Warm to 37°C

Yes

Solution is ready for use

NoVortex / Sonicate

Visually Inspect for Clarity
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Consider preparing fresh stock

Precipitate remains
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Caption: Troubleshooting logic for ML115 precipitation in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159115#ml115-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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